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Compound of Interest

Compound Name: 2-Trifluoroacetylphenol

Cat. No.: B1224665

An In-depth Technical Guide to the Safety and Handling of 2-Trifluoroacetylphenol

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Trifluoroacetylphenol (CAS 25666-51-
7) was publicly available at the time of this writing. This guide is based on safety data for
structurally similar compounds, including phenol, trifluoroacetic acid, and various trifluoromethyl
acetophenones, as well as general principles of chemical safety. This information should be
used as a precautionary guide, and a comprehensive, site-specific risk assessment must be
conducted by qualified personnel before handling this compound. This guide is intended for
researchers, scientists, and drug development professionals.

Introduction

2-Trifluoroacetylphenol is a fluorinated aromatic ketone with potential applications in organic
synthesis and medicinal chemistry. The presence of both a phenol group and a trifluoroacetyl
group suggests that this compound may possess significant biological activity and chemical
reactivity. It is imperative that this compound be handled with the utmost care, assuming a high
degree of hazard until its toxicological properties are fully characterized.

Hazard Identification and Classification

Based on an analysis of its structural components, 2-Trifluoroacetylphenol is anticipated to
be a hazardous substance. The primary hazards are associated with the phenolic moiety
(corrosive, toxic) and the trifluoroacetyl group (potential for release of toxic fumes, metabolic
effects).
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Anticipated GHS Classification:

Hazard Class

Hazard Category

Anticipated Hazards

Acute Toxicity, Oral

Category 3/4

Toxic or harmful if swallowed.

Acute Toxicity, Dermal

Category 3/4

Toxic or harmful in contact with

skin.

Skin Corrosion/Irritation

Category 1B/2

Causes severe skin burns and
eye damage or causes skin

irritation.

Serious Eye Damage/Irritation

Category 1/2A

Causes serious eye damage

or causes serious eye irritation.

Specific Target Organ Toxicity

Category 3

May cause respiratory

irritation.

Pictograms (Anticipated):

e Corrosion: (GHS05)

o Skull and Crossbones or Exclamation Mark: (GHS06 or GHS07)

e Health Hazard: (GHSO08)

Signal Word (Anticipated): Danger or Warning

Physical and Chemical Properties

The following table summarizes the available quantitative data for 2-Trifluoroacetylphenol

and its structural analogs.
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Property

2-
Trifluoroacetyl

Phenol

Trifluoroacetic

4'-
(Trifluorometh

Acid yl)acetopheno
phenol
he
25666-51-7[1][2]
CAS Number 3] 108-95-2 76-05-1 709-63-7
Molecular
CsHsF302[1][2] CeHeO C2HFs02 CoH7F30
Formula
] 190.12 g/mol [1]
Molecular Weight 2] 94.11 g/mol 114.02 g/mol 188.15 g/mol
- _ 79-80°C @ 8
Boiling Point 92 °C[1][4] 181.7 °C 72.4°C
mmHg[5]
Melting Point N/A 40.5°C -15.4 °C 30-33 °C[5]
Density 1.4 g/lcm3[1][4] 1.07 g/cm3 1.48 g/cm3 N/A
] 84 °C (closed
Flash Point 74.2 °C[1] 79 °C >100 °C
cup)[5]
7.00 £ 0.30
pKa 9.95 0.52 N/A

(Predicted)[1][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Trifluoroacetylphenol.
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PPE Category

Specifications

Rationale

Eye/Face Protection

Chemical splash goggles and

a face shield.

Protects against splashes of
the corrosive and irritant

material.

Hand Protection

Double gloving with a
combination of nitrile and
neoprene or butyl rubber

gloves.

Provides a robust barrier
against a potentially corrosive
and easily absorbed aromatic
compound. Always check
glove manufacturer's

resistance data.

Body Protection

A flame-retardant lab coat
worn over long-sleeved
clothing and long pants. A
chemical-resistant apron is
recommended for larger

quantities.

Protects skin from splashes

and contact.

Respiratory Protection

All handling of the solid or its

solutions must be conducted in

a certified chemical fume hood.

Prevents inhalation of
potentially toxic and irritating

vapors or aerosols.

Experimental Protocols

The following protocols are generalized and must be adapted to specific experimental

conditions through a formal risk assessment process.

Risk Assessment for Handling a Novel Compound

Caption: Risk assessment workflow for handling a novel chemical.

General Handling and Dispensing Protocol

» Preparation: Designate a work area within a certified chemical fume hood. Cover the work

surface with absorbent, disposable bench paper.

e PPE: Don the appropriate PPE as specified in Section 4.
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» Dispensing:

o For solids: Use a spatula to carefully transfer the required amount from the stock container
to a tared, sealed weighing vessel.

o For liquids/solutions: Use a calibrated pipette or syringe to transfer the liquid.
o Container Management: Keep the primary container sealed when not in use.

» Post-Handling: Wipe down the work surface with an appropriate solvent (e.g., 70% ethanol),
ensuring the cleaning materials are disposed of as hazardous waste. Remove PPE in the
correct order to avoid cross-contamination. Wash hands thoroughly with soap and water.

Spill Decontamination Protocol

This protocol is adapted from procedures for phenol spills.[5][6][7][8]
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Evacuate Immediate Area
Alert Others

'

Don Appropriate PPE
(Double Gloves, Respirator if needed)

'

Contain Spill with
Inert Absorbent Material

Cleanup Procedure

Gently Absorb Spill
Work from outside in

'

Collect Contaminated Material
into a Labeled Hazardous Waste Container

'

Decontaminate Spill Area
(e.g., with Polyethylene Glycol followed by soap and water)

y

Dispose of all materials
(including PPE) as Hazardous Waste
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Skin Contact

Remove Clothing
Decontaminate with PEG/Water

Eye Contact \
Skin
Flush with Water Seek Immediate
——>
Exposure Occurs Eye (15 min) Medical Attention
Inhalation
Inhalation

Move to Fresh Air

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 2-
Trifluoroacetylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224665#safety-and-handling-precautions-for-2-
trifluoroacetylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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